Cas no 55149-47-8 (6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide)
6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
- VS-01343
- H25580
- SCHEMBL11545648
- 6,7-Methylenedioxy-2-Aminoquinoline-3-Carboxamide
- ALBB-010235
- 6-Amino-1,3-dioxolo[4,5-g]quinoline-7-carboxamide
- 6-amino-2H-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
- AKOS003382512
- BBL003465
- [1,3]Dioxolo[4,5-g]quinoline-7-carboxamide, 6-amino-
- 55149-47-8
- MFCD07801056
- STK520607
- 1,3-Dioxolo[4,5-g]quinoline-7-carboxamide, 6-amino-
- 6-amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
- CS-0313481
- 6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide
-
- MDL: MFCD07801056
- Inchi: 1S/C11H9N3O3/c12-10-6(11(13)15)1-5-2-8-9(17-4-16-8)3-7(5)14-10/h1-3H,4H2,(H2,12,14)(H2,13,15)
- InChI Key: WJSOYUGCRXNGND-UHFFFAOYSA-N
- SMILES: O1COC2C=C3C(C=C(C(N)=O)C(N)=N3)=CC1=2
Computed Properties
- Exact Mass: 231.06439116Da
- Monoisotopic Mass: 231.06439116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 100Ų
6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A291980-100mg |
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide |
55149-47-8 | 100mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A291980-250mg |
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide |
55149-47-8 | 250mg |
$ 380.00 | 2022-06-08 | ||
| TRC | A291980-500mg |
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide |
55149-47-8 | 500mg |
$ 600.00 | 2022-06-08 | ||
| abcr | AB371984-500 mg |
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide |
55149-47-8 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB371984-1 g |
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide |
55149-47-8 | 1g |
€406.00 | 2023-06-20 | ||
| abcr | AB371984-500mg |
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide; . |
55149-47-8 | 500mg |
€333.00 | 2025-04-18 | ||
| abcr | AB371984-1g |
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide; . |
55149-47-8 | 1g |
€397.00 | 2025-04-18 | ||
| A2B Chem LLC | AI99408-500mg |
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide |
55149-47-8 | >95% | 500mg |
$523.00 | 2024-04-19 | |
| A2B Chem LLC | AI99408-1g |
6-Amino[1,3]dioxolo[4,5-g]quinoline-7-carboxamide |
55149-47-8 | >95% | 1g |
$578.00 | 2024-04-19 | |
| Ambeed | A613561-1g |
6-Amino-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide |
55149-47-8 | 97% | 1g |
$398.0 | 2024-04-18 |
6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide
Introduction to 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide (CAS No. 55149-47-8)
6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide, identified by its Chemical Abstracts Service (CAS) number 55149-47-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivative class, a family of molecules known for their broad spectrum of biological activities and therapeutic potential. The unique structural framework of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide, featuring an amino group at the 6-position and a carboxamide moiety at the 7-position, contributes to its distinctive chemical properties and biological interactions.
The quinoline scaffold has a long history in medicine, with several well-known drugs derived from this core structure. Notably, derivatives of quinoline have been instrumental in the treatment of malaria, with chloroquine and its analogs being prime examples. The presence of additional functional groups in 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide enhances its potential as a pharmacophore, enabling interactions with various biological targets. This compound’s dioxolo ring system further distinguishes it from simpler quinoline derivatives, potentially influencing its solubility, metabolic stability, and binding affinity to biological receptors.
In recent years, there has been a surge in research focused on developing novel quinoline-based compounds for their antimicrobial, anticancer, and anti-inflammatory properties. The structural versatility of quinolines allows for modifications that can fine-tune their biological activity. 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide represents an example of such structural innovation, where the introduction of the amino and carboxamide groups creates new opportunities for drug design. These modifications can enhance binding to enzymes or receptors involved in disease pathways, making this compound a promising candidate for further investigation.
One of the most compelling aspects of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide is its potential application in the development of targeted therapies. The carboxamide group at the 7-position can serve as a hinge region for interaction with protein targets, while the amino group at the 6-position can be further functionalized to improve pharmacokinetic properties. Such features are particularly valuable in drug discovery efforts aimed at creating compounds with high selectivity and low toxicity. The ability to modify these functional groups allows chemists to explore a wide range of biological activities without compromising the core quinoline scaffold.
Recent studies have begun to explore the pharmacological profile of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide and its derivatives. Preliminary in vitro assays have shown promising results in terms of antimicrobial activity against resistant strains of bacteria. The unique combination of functional groups in this compound may disrupt essential bacterial processes or interfere with virulence factors, offering a novel approach to combating infections. Additionally, preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in inflammation.
The synthesis of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide presents an interesting challenge due to its complex heterocyclic structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in building the intricate framework of this compound. These advancements not only facilitate the production of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide but also enable the rapid screening of its derivatives for improved biological activity.
The pharmacokinetic properties of 6-Amino-1,3-dioxolo-4,5-guinoline-7-carboxamide are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Initial studies suggest that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution. Further research is needed to fully characterize these properties and identify potential metabolic pathways that may lead to drug-drug interactions or side effects.
In conclusion,6-Amino-1,3-dioxolo-4,5-guinoline -7-carboxamide (CAS No. 55149 -47 -8) represents a fascinating molecule with significant potential in pharmaceutical research。 Its unique structural features, combined with promising preliminary biological activity, make it an attractive candidate for further development。 As research continues, additional insights into its mechanism(s) of action will be gained, paving the way for new therapeutic applications。 The continued exploration of quinoline derivatives like 6 -Amino -1, 3 -dioxolo -4, 5 -guinoline -7 -carboxamide underscores the enduring relevance of this class of compounds in modern drug discovery efforts。
55149-47-8 (6-Amino1,3dioxolo4,5-gquinoline-7-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)